Cas no 2089255-69-4 (2H-Cyclopenta[b]furan-2-methanamine, hexahydro-)

• Product Name: 2H-Cyclopenta[b]furan-2-methanamine, hexahydro-
• CAS No: 2089255-69-4
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5254209
• Update Time: 2025-05-19

2H-Cyclopenta[b]furan-2-methanamine, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-methanamine, hexahydro-

• Inchi： 1S/C8H15NO/c9-5-7-4-6-2-1-3-8(6)10-7/h6-8H,1-5,9H2
• InChI Key： IGFFNPSUQAREPD-UHFFFAOYSA-N
• SMILES： O1C(CN)CC2CCCC12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 2H-Cyclopenta[b]furan-2-methanamine, hexahydro-

2H-Cyclopenta[b]furan-2-methanamine, Hexahydro-

2H-Cyclopenta[b]furan-2-methanamine, hexahydro- is a compound with the CAS number 2089255-69-4. This compound belongs to the class of organic compounds known as cycloalkylamines, which are characterized by the presence of a cycloalkane ring and an amine functional group. The structure of this compound consists of a hexahydrocyclopenta[b]furan ring system, which is a partially saturated bicyclic structure, and a methanamine group attached to the 2-position of the ring.

The hexahydrocyclopenta[b]furan ring system is a unique feature of this compound. It is derived from the furan heterocycle, which is a five-membered ring containing one oxygen atom. The "hexahydro" prefix indicates that the ring system has been hydrogenated to reduce some or all of its double bonds, resulting in a partially or fully saturated structure. This modification can significantly affect the compound's physical properties, such as its melting point, solubility, and reactivity.

The methanamine group (CH₂NH₂) attached to the 2-position of the ring introduces an amine functionality into the molecule. Amines are versatile functional groups that can participate in various chemical reactions, including nucleophilic substitutions, acid-base reactions, and condensation reactions. The presence of this group in 2H-Cyclopenta[b]furan-2-methanamine, hexahydro- makes it potentially useful in organic synthesis as a building block for more complex molecules.

Recent studies have explored the synthesis and applications of similar compounds. For instance, researchers have investigated the use of cycloalkylamines in drug design due to their ability to modulate biological activity through interactions with proteins and enzymes. The hexahydrocyclopenta[b]furan framework has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In addition to its potential in pharmaceuticals, 2H-Cyclopenta[b]furan-2-methanamine, hexahydro- has also been studied for its role in materials science. Its unique structure allows for the formation of stable covalent bonds with other molecules, making it a valuable component in the development of advanced materials such as polymers and composites.

The synthesis of this compound typically involves multi-step processes that include cyclization reactions and hydrogenation steps. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently for various applications.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of compounds like 2H-Cyclopenta[b]furan-2-methanamine, hexahydro- is crucial for assessing their impact on ecosystems. Recent studies have focused on biodegradation mechanisms under different environmental conditions, providing insights into how this compound interacts with natural systems.

In conclusion, 2H-Cyclopenta[b]furan-2-methanamine, hexahydro- (CAS No: 2089255-69-4) is a versatile compound with potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique structure and functional groups make it an interesting subject for further research and development.